Cas no 109258-22-2 (1-Piperidineacetamide,N-(1,1,3-trimethylbutyl)-, hydrochloride (1:1))

• Product Name: 1-Piperidineacetamide,N-(1,1,3-trimethylbutyl)-, hydrochloride (1:1)
• CAS No: 109258-22-2
• MF: C₁₄H₂₉ClN₂O
• MW: 276.845863103867
• CID: 165732
• PubChem ID: 3065919
• Update Time: 2025-04-19

1-Piperidineacetamide,N-(1,1,3-trimethylbutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide,N-(1,1,3-trimethylbutyl)-, hydrochloride (1:1)
• N-(2,4-dimethylpentan-2-yl)-2-piperidin-1-ylacetamide,hydrochloride
• 1-Piperidineacetamide, N-(1,1,3-trimethylbutyl)-, hydrochloride
• AC1MIAQN
• LS-114056
• N-(1,1,3-Trimethylbutyl)-1-piperidineacetamide hydrochloride
• piperidino-acetic acid-(1,1,3-trimethyl-butylamide), hydrochloride
• Piperidino-essigsaeure-(1,1,3-trimethyl-butylamid), Hydrochlorid
• TR 413
• DTXSID30148863
• 109258-22-2

• Inchi： 1S/C14H28N2O.ClH/c1-12(2)10-14(3,4)15-13(17)11-16-8-6-5-7-9-16;/h12H,5-11H2,1-4H3,(H,15,17);1H
• InChI Key： VWPJKSOZZOQTNM-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN1CCCCC1)NC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 276.19707
• Monoisotopic Mass: 276.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 367.6°Cat760mmHg
• Flash Point: 176.1°C
• PSA: 32.34